5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone

• IUPAC Name: 5-(4-chlorophenyl)-1-hydroxy-3-methylpyrazin-2-one
• InChI: InChI=1S/C11H9ClN2O2/c1-7-11(15)14(16)6-10(13-7)8-2-4-9(12)5-3-8/h2-6,16H,1H3
• InChI Key: CPTBTZRYUQXQKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN(C1=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• CAS No.: 400087-78-7

Description

5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone (5-CPHMMP) is an organic compound belonging to the family of pyrazinones. It is a white crystalline solid with a molecular weight of 246.62 g/mol and a melting point of 92-94°C. It is soluble in water, ethanol, and acetone, and is insoluble in ether. 5-CPHMMP has been studied for its potential applications in various areas of scientific research, including synthetic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Chromones and Their Derivatives as Radical Scavengers

Chromones, including derivatives similar to 5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone, have been recognized for their radical scavenging abilities. These compounds exhibit significant antioxidant properties, which are critical in neutralizing reactive oxygen species and preventing cellular damage. This characteristic suggests their potential in therapeutic interventions against diseases caused by oxidative stress, including inflammation, diabetes, cancer, and neurodegenerative disorders (Yadav et al., 2014).

Antimicrobial Properties of Chlorogenic Acid

Chlorogenic acid, a phenolic compound, shares a structural motif with this compound. It has been highlighted for its antimicrobial properties against a wide range of pathogens, including bacteria, viruses, and fungi. This makes chlorogenic acid and potentially related compounds valuable for the food industry and medical field in combating microbial contamination and infections (Santana-Gálvez et al., 2017).

Environmental Persistence and Toxicity Concerns

Studies on benzophenone-3, a compound with a somewhat related structure, have raised concerns about environmental persistence and toxicity, particularly in aquatic ecosystems. This research emphasizes the importance of understanding the environmental fate and biological impacts of chemical compounds, including potential derivatives of this compound (Kim & Choi, 2014).

Catalysis and Synthetic Applications

Research on hybrid catalysts for the synthesis of pyranopyrimidine scaffolds, which could be structurally related to this compound, indicates the compound's potential utility in synthesizing medicinally relevant structures. These applications are crucial for the development of new pharmaceuticals and therapeutic agents (Parmar et al., 2023).

Mechanism of Action

Target of Action

The compound “5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone” is a pyrazole derivative . Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are likely to be the pathogens causing these diseases, such as Leishmania aethiopica and Plasmodium berghei .

Mode of Action

It is suggested that the compound interacts with its targets, leading to disruption of essential biological processes . For instance, it may interfere with the metabolic pathways of the pathogens, leading to their death .

Biochemical Pathways

The compound likely affects the biochemical pathways of the targeted pathogens. This disruption of metabolic pathways can lead to the death of the pathogens, thus exhibiting the compound’s antileishmanial and antimalarial effects .

Pharmacokinetics

In silico pharmacokinetics analysis of similar compounds suggests that they might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .

Result of Action

The result of the compound’s action is the inhibition of the growth and proliferation of the targeted pathogens. For instance, it has been shown to have superior antipromastigote activity, being more active than standard drugs like miltefosine and amphotericin B deoxycholate . This leads to a reduction in the disease symptoms caused by these pathogens.